Cas no 121838-53-7 ((2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid)

• Product Name: (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid
• CAS No: 121838-53-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5637563
• PubChem ID: 14283932
• Update Time: 2025-07-18

(2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 121838-53-7
• (2S)-6-{[(benzyloxy)carbonyl]amino}-2-(dimethylamino)hexanoic acid
• EN300-28228888
• (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid

• Inchi： 1S/C16H24N2O4/c1-18(2)14(15(19)20)10-6-7-11-17-16(21)22-12-13-8-4-3-5-9-13/h3-5,8-9,14H,6-7,10-12H2,1-2H3,(H,17,21)(H,19,20)/t14-/m0/s1
• InChI Key： DQQSWCLAPSNNMP-AWEZNQCLSA-N
• SMILES： OC([C@H](CCCCNC(=O)OCC1C=CC=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid

Introduction to (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid (CAS No. 121838-53-7)

(2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid (CAS No. 121838-53-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and the study of protein-protein interactions. Its unique structure and functional groups make it a valuable intermediate in the synthesis of complex molecules, particularly those with potential applications in treating various diseases.

The chemical structure of (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid is characterized by a benzyloxycarbonyl (Cbz) protecting group on the amino functionality and a dimethylamino group on the α-carbon. These features contribute to its stability and reactivity, making it an ideal candidate for use in various synthetic pathways. The presence of the Cbz group allows for controlled deprotection, which is essential in multi-step synthesis processes where selective functionalization is required.

Recent advancements in medicinal chemistry have highlighted the importance of protected amino acid derivatives like (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid. These compounds are often used as building blocks in the synthesis of peptides and peptidomimetics, which have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases. The ability to fine-tune the properties of these molecules through strategic modifications has led to the development of more potent and selective therapeutic agents.

In the context of drug discovery, (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid has been utilized in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. For instance, studies have shown that prodrugs derived from this compound exhibit enhanced permeability across biological membranes, leading to improved therapeutic outcomes.

The dimethylamino group in (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid also contributes to its potential as a ligand for various biological targets. Ligands are molecules that bind to specific receptors or enzymes, modulating their activity. Research has demonstrated that compounds with similar structures can act as agonists or antagonists for G protein-coupled receptors (GPCRs), ion channels, and other important biological targets. This makes them valuable tools for understanding cellular signaling pathways and developing new treatments for diseases associated with these pathways.

In addition to its applications in drug discovery, (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid has been explored for its potential use in biomaterials. Biomaterials are materials designed to interact with biological systems for medical purposes, such as tissue engineering and drug delivery systems. The unique properties of this compound, including its biocompatibility and tunable functional groups, make it a promising candidate for developing advanced biomaterials with enhanced performance characteristics.

The synthesis of (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid typically involves several steps, including the protection of the amino group with a Cbz group, followed by the introduction of the dimethylamino functionality. Various methods have been developed to optimize this process, ensuring high yields and purity levels. Recent studies have focused on improving the efficiency and sustainability of these synthetic routes, incorporating green chemistry principles to minimize environmental impact.

The characterization of (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure and purity, which is crucial for ensuring its suitability for use in pharmaceutical applications.

In conclusion, (2S)-6-{(benzyloxy)carbonylamino}-2-(dimethylamino)hexanoic acid (CAS No. 121838-53-7) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and functional groups make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological systems. As research continues to evolve, it is likely that this compound will play an increasingly important role in driving innovation in medicinal chemistry and related fields.